Cas no 87693-77-4 (2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)-)

2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)- structure
87693-77-4 structure
Product Name:2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)-
CAS No:87693-77-4
MF:C14H16N2O3
MW:260.288443565369
CID:653453
PubChem ID:13063816
Update Time:2025-04-19

2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperazinedione, 4-acetyl-1-(2-phenylethyl)-
    • 4-acetyl-1-(2-phenylethyl)piperazine-2,6-dione
    • 87693-77-4
    • DTXSID20516971
    • SCHEMBL10968602
    • Inchi: 1S/C14H16N2O3/c1-11(17)15-9-13(18)16(14(19)10-15)8-7-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
    • InChI Key: PSDFWXROVFBENW-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C)=O)CC(N1CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 260.11609238g/mol
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.7Ų
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